Cas no 328400-62-0 (Carbamic acid, (4-cyanobutyl)-, phenylmethyl ester)

• Product Name: Carbamic acid, (4-cyanobutyl)-, phenylmethyl ester
• CAS No: 328400-62-0
• Molecular Formula: C₁₃H₁₆N₂O₂
• Molecular Weight: 232.278
• CID: 3940236
• PubChem ID: 70142769

Carbamic acid, (4-cyanobutyl)-, phenylmethyl ester Properties

Names and Identifiers

• Carbamic acid, (4-cyanobutyl)-, phenylmethyl ester
• Carbamic acid, (4-cyanobutyl)-, phenylmethyl ester (9CI)
• SCHEMBL7604913
• EN300-6963910
• 328400-62-0
• benzyl N-(4-cyanobutyl)carbamate

• InChIKey： AUZGFQWBYPTUAU-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16N2O2/c14-9-5-2-6-10-15-13(16)17-11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,10-11H2,(H,15,16)

Computed Properties

• Exact Mass: 232.121177757Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 232.121177757Da
• Heavy Atom Count: 17
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls